Cas no 1182564-94-8 (N-(4-(4-methylpiperidin-1-ylsulfonyl)phenyl)picolinamide)

• Product Name: N-(4-(4-methylpiperidin-1-ylsulfonyl)phenyl)picolinamide
• CAS No: 1182564-94-8
• MF: C₁₈H₂₁N₃O₃S
• MW: 359.44264292717
• CID: 5450689
• PubChem ID: 26187503
• Update Time: 2025-05-28

N-(4-(4-methylpiperidin-1-ylsulfonyl)phenyl)picolinamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(4-Methyl-1-piperidinyl)sulfonyl]phenyl]-2-pyridinecarboxamide
• AKOS008506305
• EN300-6711532
• BDBM50325116
• N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}pyridine-2-carboxamide
• Z29101120
• 1182564-94-8
• N-(4-(4-methylpiperidin-1-ylsulfonyl)phenyl)picolinamide
• CCG-338988
• CHEMBL1223164

• Inchi： 1S/C18H21N3O3S/c1-14-9-12-21(13-10-14)25(23,24)16-7-5-15(6-8-16)20-18(22)17-4-2-3-11-19-17/h2-8,11,14H,9-10,12-13H2,1H3,(H,20,22)
• InChI Key： GRHKWMYCLAXLQX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=CC=CN=1)=O)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 359.13036271g/mol
• Monoisotopic Mass: 359.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.27±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-(4-methylpiperidin-1-ylsulfonyl)phenyl)picolinamide

Comprehensive Overview of N-(4-(4-methylpiperidin-1-ylsulfonyl)phenyl)picolinamide (CAS No. 1182564-94-8)

N-(4-(4-methylpiperidin-1-ylsulfonyl)phenyl)picolinamide, identified by its CAS number 1182564-94-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a picolinamide moiety with a 4-methylpiperidine sulfonyl group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating protein-protein interactions and enzyme inhibition, which are critical in addressing diseases like cancer and neurodegenerative disorders.

The compound’s sulfonamide linkage and aromatic picolinamide component contribute to its stability and bioavailability, key factors in drug design. Recent studies highlight its role as a kinase inhibitor, a hot topic in precision medicine. Kinases are enzymes implicated in numerous cellular processes, and their dysregulation is linked to various pathologies. The ability of N-(4-(4-methylpiperidin-1-ylsulfonyl)phenyl)picolinamide to selectively target specific kinases aligns with the growing demand for personalized therapeutics and targeted drug delivery systems.

In the context of AI-driven drug discovery, this compound exemplifies how computational models can predict molecular behavior. Platforms like AlphaFold and quantum chemistry simulations are increasingly used to optimize such molecules, reducing trial-and-error in labs. This synergy between computational chemistry and experimental validation is reshaping modern pharmacology, making compounds like 1182564-94-8 pivotal in accelerating hit-to-lead processes.

Another area of interest is the compound’s potential in neuropharmacology. With rising global focus on mental health and neurodegenerative diseases (e.g., Alzheimer’s, Parkinson’s), researchers are exploring sulfonamide derivatives for their blood-brain barrier permeability and neuroprotective effects. The 4-methylpiperidine moiety in N-(4-(4-methylpiperidin-1-ylsulfonyl)phenyl)picolinamide may enhance CNS penetration, a recurring challenge in neuro-drug development.

From a synthetic chemistry perspective, the compound’s sulfonylation and amide coupling steps are noteworthy. These reactions are fundamental in medicinal chemistry, often discussed in forums on green chemistry and sustainable synthesis. Optimizing such steps to minimize waste and energy use aligns with the pharmaceutical industry’s push toward environmentally friendly practices.

Market trends also reflect demand for high-purity intermediates like 1182564-94-8, driven by the expansion of contract research organizations (CROs) and generic drug manufacturers. Quality control, validated by HPLC and mass spectrometry, ensures compliance with regulatory standards such as ICH guidelines and GMP, critical for global supply chains.

In summary, N-(4-(4-methylpiperidin-1-ylsulfonyl)phenyl)picolinamide (CAS 1182564-94-8) represents a convergence of structural ingenuity, therapeutic potential, and technological advancement. Its study underscores the importance of interdisciplinary collaboration in solving contemporary health challenges while adhering to ethical and sustainable scientific practices.